(2E)-N-(4-acetylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-N-(4-acetylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C18H14F3NO2/c1-12(23)14-6-8-16(9-7-14)22-17(24)10-5-13-3-2-4-15(11-13)18(19,20)21/h2-11H,1H3,(H,22,24)/b10-5+
• InChI Key: HXXIMIVPNDLHFV-BJMVGYQFSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC(=CC=C2)C(F)(F)F
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C18H14F3NO2
• Molecular Weight: 333.3 g/mol

Description

(2E)-N-(4-acetylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide, also known as APTP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. APTP is a small molecule that belongs to the class of organic compounds called enamides. Enamides have been widely studied due to their unique chemical and biological properties, which make them suitable for a variety of applications. APTP is no exception and has been studied extensively for its potential uses in scientific research.

Scientific Research Applications

Antibacterial and Antimycobacterial Properties

A series of N-arylcinnamamides, including compounds structurally related to (2E)-N-(4-acetylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide, have shown significant antibacterial and antimycobacterial activities. These compounds were tested against gram-positive bacteria, including Staphylococcus aureus and methicillin-resistant S. aureus (MRSA), demonstrating efficacy comparable to or exceeding that of clinically used drugs like ampicillin, isoniazid, and rifampicin. Notably, certain derivatives exhibited submicromolar activity against these pathogens, highlighting their potential as lead compounds for the development of new antibacterial agents. Furthermore, these compounds showed activity against Mycobacterium tuberculosis, suggesting their potential in treating tuberculosis, especially in cases resistant to conventional treatment (Strharsky et al., 2022).

Antimalarial Activity

The urgency for innovative antimalarial therapies has led to the evaluation of N-arylcinnamamides against the chloroquine-sensitive strain of P. falciparum. Among these compounds, several showed promising activity, with one derivative demonstrating efficacy comparable to that of chloroquine, a standard in malaria treatment. These findings indicate the potential of these compounds as selective agents against Plasmodium, the parasite responsible for malaria, warranting further investigation for their development as antimalarial drugs (Kos et al., 2022).